Cas no 2549001-01-4 (4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2549001-01-4
• MF: C₂₀H₂₇N₅
• MW: 337.46188378334
• CID: 5312887
• PubChem ID: 154583283
• Update Time: 2025-10-29

4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549001-01-4
• 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• F6619-5001
• AKOS040709284
• 4-[4-(1-Phenylethyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C20H27N5/c1-17(18-7-3-2-4-8-18)23-13-15-24(16-14-23)19-9-10-21-20(22-19)25-11-5-6-12-25/h2-4,7-10,17H,5-6,11-16H2,1H3
• InChI Key： BNYGTIAFQZVPEE-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC(N2CCN(C(C3=CC=CC=C3)C)CC2)=N1

Computed Properties

• Exact Mass: 337.22664588g/mol
• Monoisotopic Mass: 337.22664588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.8±60.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

Comprehensive Overview of 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2549001-01-4)

4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine, with the CAS registry number 2549001-01-4, is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining piperazine, pyrimidine, and pyrrolidine moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound’s nomenclature, 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine, reflects its intricate architecture. The presence of a phenylethyl group attached to the piperazine ring and a pyrrolidine substituent on the pyrimidine core contributes to its distinctive physicochemical properties. These characteristics are critical for its interactions with biological targets, such as receptors or enzymes, which are often explored in the context of neurological and metabolic disorders. The CAS number 2549001-01-4 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documentation.

In recent years, the demand for novel heterocyclic compounds like 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine has surged, driven by advancements in precision medicine and computational drug design. Researchers frequently search for terms such as "piperazine derivatives in drug discovery" or "pyrimidine-based therapeutics," highlighting the compound’s relevance in cutting-edge science. Its potential role in addressing unmet medical needs, such as neurodegenerative diseases or immune modulation, aligns with trending topics in biomedical research.

The synthesis of 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine involves multi-step organic reactions, often employing catalytic cross-coupling or nucleophilic substitution strategies. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and purity, as discussed in forums on "green chemistry in heterocyclic synthesis." The compound’s logP and solubility profiles are also critical parameters, frequently analyzed using in silico tools to predict pharmacokinetic behavior.

From a commercial perspective, CAS No. 2549001-01-4 is cataloged by specialty chemical suppliers catering to pharmaceutical and academic institutions. Its applications extend to high-throughput screening libraries and structure-activity relationship (SAR) studies, where it serves as a scaffold for designing analogs with enhanced efficacy. The compound’s molecular weight and hydrogen bond acceptors/donors are often queried in databases, underscoring its importance in medicinal chemistry.

In conclusion, 4-[4-(1-phenylethyl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine represents a promising candidate for further investigation in drug development. Its structural complexity and adaptability resonate with contemporary research themes, such as "fragment-based drug design" and "targeted therapy optimization." As scientific inquiries evolve, this compound is poised to remain a key player in the quest for innovative therapeutic solutions.